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Compound of Interest

Compound Name: 4-Nitrophenylacetic acid

Cat. No.: B359581 Get Quote

This document provides a comprehensive overview of the physical property of melting point for

4-Nitrophenylacetic acid (CAS No. 104-03-0), targeted at researchers, scientists, and

professionals in the field of drug development. It includes aggregated data, detailed

experimental protocols for melting point determination, and a visualization of a relevant

synthetic pathway.

Core Data: Melting Point of 4-Nitrophenylacetic Acid
4-Nitrophenylacetic acid is a crystalline solid, appearing as a light yellow to beige powder.[1]

[2] Its melting point is a key parameter for identification and purity assessment. A narrow

melting range typically indicates high purity. The data from various suppliers and safety data

sheets are summarized below.
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Melting Point Range (°C) Melting Point Range (°F) Source

152 - 153 305.6 - 307.4 Fisher Scientific[1]

153.0 - 157.0 307.4 - 314.6 Tokyo Chemical Industry[3]

153 - 156 307.4 - 312.8 Thermo Scientific Chemicals[2]

152 - 155 305.6 - 311.0 Chemcraft[4]

150 - 155 302.0 - 311.0
ChemicalBook, Sigma-

Aldrich[5][6]

149 - 156 300.2 - 312.8 Thermo Scientific Chemicals[7]

151 - 152 303.8 - 305.6 Organic Syntheses[8]

Experimental Protocol: Melting Point Determination
The melting point of 4-Nitrophenylacetic acid is determined using the capillary method. This

can be performed with a digital melting point apparatus (e.g., Mel-Temp) or a Thiele tube with

an oil bath. The principle involves heating a small, powdered sample in a capillary tube and

observing the temperature range over which it transitions from a solid to a liquid.[9][10]

Materials and Equipment:

4-Nitrophenylacetic acid sample

Mortar and pestle

Glass capillary tubes (sealed at one end)

Melting point apparatus (e.g., DigiMelt, Mel-Temp) or Thiele tube setup

Thermometer (calibrated)

Heating medium (e.g., silicone oil for Thiele tube)

Procedure:
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Sample Preparation: Place a small amount of crystalline 4-Nitrophenylacetic acid on a

clean, dry surface. Use a mortar and pestle to grind it into a fine powder. This ensures

uniform packing and heat transfer.

Capillary Tube Packing: Push the open end of a capillary tube into the powdered sample.[9]

Invert the tube and tap it gently on a hard surface to pack the powder into the sealed end.

The packed sample should be approximately 1-2 mm high.[9][11]

Apparatus Setup:

Digital Apparatus: Insert the capillary tube into the designated slot in the heating block.

Ensure the thermometer is correctly placed in its well.

Thiele Tube: Attach the capillary tube to the thermometer using a rubber band or thread,

aligning the sample with the thermometer bulb.[9] Clamp the thermometer so that the bulb

and sample are immersed in the oil within the Thiele tube.

Heating and Observation:

Initial (Fast) Determination: Heat the apparatus rapidly to get an approximate melting

range. This helps save time in subsequent, more precise measurements.

Precise (Slow) Determination: Allow the apparatus to cool to at least 10-20°C below the

approximate melting point. Begin heating again at a slow, controlled rate of about 1-2°C

per minute.[12]

Data Recording:

Record the temperature (T1) at which the first drop of liquid appears.

Record the temperature (T2) at which the entire solid sample has completely melted into a

clear liquid.[10][11]

The melting point is reported as the range from T1 to T2.

Purity Assessment: A pure compound will exhibit a sharp melting range, typically 0.5-1.5°C.

Impurities tend to lower the melting point and broaden the melting range.[12]
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Mandatory Visualization
The following diagrams illustrate key experimental and synthetic workflows relevant to 4-
Nitrophenylacetic acid.
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Caption: Workflow for Melting Point Determination.
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Caption: Synthesis of 4-Nitrophenylacetic Acid via Hydrolysis.[8]

Applications in Research and Development
4-Nitrophenylacetic acid serves as a crucial intermediate in the synthesis of various organic

compounds.[13] Its applications include the preparation of pharmaceuticals, such as penicillin

precursors, and other biologically active molecules like potential angiogenesis inhibitors.[5][13]

[14] Accurate determination of its melting point is essential for ensuring the purity of the starting

material, which directly impacts the yield and purity of the final synthesized products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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